Cas no 2034492-19-6 (2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide
• CAS No: 2034492-19-6
• MF: C₁₉H₁₅ClFNO₂S
• MW: 375.844306230545
• CID: 5335133
• Update Time: 2025-10-29

2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)benzamide
• 2-chloro-6-fluoro-N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]benzamide
• 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide

• Inchi： 1S/C19H15ClFNO2S/c20-15-2-1-3-16(21)18(15)19(24)22-10-17(23)13-6-4-12(5-7-13)14-8-9-25-11-14/h1-9,11,17,23H,10H2,(H,22,24)
• InChI Key： MYQBDVBBCPIITH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC(C1C=CC(C2=CSC=C2)=CC=1)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 447
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6

Additional information on 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide

Professional Introduction to Compound with CAS No. 2034492-19-6 and Product Name: 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide

The compound with the CAS number 2034492-19-6 and the product name 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates several key functional groups, including a chloro substituent, a fluoro group, and a benzamide moiety, which contribute to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the design of novel therapeutic agents. The presence of a fluoro group in the molecular framework of this compound enhances its metabolic stability and binding affinity to biological targets. This feature is particularly relevant in the context of drug discovery, where optimizing metabolic properties can significantly improve the pharmacokinetic profile of a candidate drug. The chloro substituent further modulates the electronic and steric environment of the molecule, influencing its reactivity and interactions with biological systems.

The benzamide core of the compound plays a crucial role in its biological activity. Benzamides are well-known for their diverse pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. In particular, the structural motif of N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide suggests potential interactions with specific enzymes or receptors involved in disease pathways. The hydroxyl group and the thiophenyl ring contribute additional layers of complexity to the molecule, enabling selective binding to biological targets while minimizing off-target effects.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Emerging research indicates that benzamide derivatives exhibit promising activities against enzymes such as acetylcholinesterase, which are implicated in conditions like Alzheimer's disease. The unique combination of substituents in 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide may enhance its ability to modulate these enzymes effectively. This has opened up new avenues for developing therapeutic strategies targeting neurodegenerative diseases.

Furthermore, the compound's structural features make it an attractive candidate for further derivatization and optimization. Medicinal chemists often leverage such scaffolds to explore new chemical space, aiming to identify more potent and selective analogs. The presence of both hydrophilic (hydroxyl group) and lipophilic (chloro and fluoro groups) regions allows for fine-tuning of solubility and membrane permeability, critical factors in drug design.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays suggest that it exhibits inhibitory activity against certain enzymes relevant to cancer metabolism. The thiophen-3-yl moiety, a known pharmacophore in various bioactive molecules, appears to contribute significantly to this activity by engaging with specific binding pockets on the target enzyme. This finding aligns with broader trends in oncology research, where thiophene derivatives are increasingly recognized for their therapeutic potential.

The synthesis of 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies have been employed to construct the desired molecular framework efficiently while maintaining high purity standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming key carbon-carbon bonds within the molecule. These synthetic strategies not only highlight the ingenuity applied in producing this compound but also demonstrate advancements in organic synthesis that enable access to complex pharmaceutical intermediates.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that it exhibits favorable oral bioavailability and reasonable tissue distribution upon administration. These characteristics are essential for evaluating its potential as a lead compound for further development into a clinical candidate drug. Understanding how quickly and efficiently a drug is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its overall efficacy and safety profile.

Future research directions include exploring the mechanism of action of this compound in greater detail. By elucidating how it interacts with biological targets at a molecular level, researchers can gain insights into its therapeutic potential and identify possible ways to enhance its efficacy or reduce side effects. Additionally, computational modeling techniques are being employed to predict how modifications to its structure might affect its biological activity.

The broader implications of this work extend beyond individual compounds like 2-chloro-6-fluoro-N-{2-hydroxy-2-[4-(thiophen-3-yl)phenyl]ethyl}benzamide within pharmaceutical chemistry as a whole. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this serve as valuable building blocks for next-generation drugs addressing some of society's most pressing health challenges.